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Compound of Interest

Diethylene glycol bis(2-
Compound Name:
chloroethyl) ether

cat. No.: B1329262

Diethylene Glycol Bis(2-chloroethyl) Ether: A
Technical Review

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

Diethylene glycol bis(2-chloroethyl) ether, with the CAS number 638-56-2, is a chemical
compound with a range of industrial and research applications. This technical guide provides a
comprehensive overview of its chemical and physical properties, historical context, synthesis,
and key experimental protocols. The information is intended for researchers, scientists, and
professionals in drug development who may encounter or utilize this compound in their work.

Chemical and Physical Properties

A summary of the key physicochemical properties of Diethylene glycol bis(2-chloroethyl)
ether is presented in the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C8H16CI203 [1112]

Molecular Weight 231.11 g/mol [1]
Colorless to yellow to green

Appearance o [1]
clear liquid

Density 1.18 g/mL at 20 °C [2][3]

. , 105 °C at 0.2 mbar; 139 °C at

Boiling Point [1112]
3mm Hg

Refractive Index n20/D 1.46 [1]

Slightly soluble in water.
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [2][3]
Acetate (Slightly), Methanol

(Slightly).

Table 2: Toxicological Data

Test Species Route Value Source(s)
LD50 Rat Oral 180 mg/kg [4]
LD50 Rabbit Dermal 1911.6 mg/kg [4]
LC50 Rat Inhalation 20 ppm (4 h) [5]

Historical Context

The history of Diethylene glycol bis(2-chloroethyl) ether is primarily linked to its use as a
chemical intermediate and solvent. While not as infamous as its parent compound, diethylene
glycol, which was responsible for numerous poisoning incidents in the 20th century due to its
use as a solvent in pharmaceuticals, the chloroethylated derivative has found its niche in
industrial applications.[6][7][8][9] Historically, it has been used as a high-boiling solvent and an
extractant for oils, fats, waxes, and greases.[2][3] Its utility stems from its chemical stability and
ability to dissolve a range of organic compounds.[1] In more recent times, its role as a building
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block in organic synthesis has become more prominent, particularly in the production of
polymers and specialty chemicals.[10]

Experimental Protocols
Synthesis of Diethylene Glycol Bis(2-chloroethyl) Ether

A common method for the synthesis of Diethylene glycol bis(2-chloroethyl) ether involves
the reaction of diethylene glycol with thionyl chloride.[11]

Materials:
e Diethylene glycol
e Thionyl chloride

o Apparatus: A four-necked flask equipped with a stirrer, reflux condenser, thermometer, and a
constant pressure dropping funnel. An absorption device for evolved gases (e.g., a sodium
hydroxide solution trap) is also necessary.

Procedure:
o Place diethylene glycol into the four-necked flask.

» Under constant stirring, slowly add thionyl chloride dropwise to the diethylene glycol. The
molar ratio of diethylene glycol to thionyl chloride should be approximately 1:2.1 to 1:3.[11]

» Control the addition rate to maintain the reaction temperature.

o After the addition is complete, heat the mixture to a temperature between 90-130 °C and
maintain it for 60-150 minutes, or until the evolution of gas ceases.[11]

 After the reaction is complete, purify the product by vacuum distillation. Collect the fraction at
108-110 °C/ 10 mmHg.[11]

A visual representation of this experimental workflow is provided in the diagram below.
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Reaction Setup

1. Charge four-necked flask

with Diethylene Glycol

2. Prepare Thionyl Chloride
in dropping funnel

Reattion

3. Add Thionyl Chloride dropwise
with stirring

4. Heat the mixture
(90-130 °C, 60-150 min)

Work-up and Purification

5. Purify by vacuum distillation

l

6. Collect fraction at
108-110 °C / 10 mmHg

|
i
1 Final Product:

biethylene glycol bis(2-chloroethyl) ether

final_product

Click to download full resolution via product page

Caption: Synthesis workflow for Diethylene glycol bis(2-chloroethyl) ether.
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Analytical Method: Gas Chromatography/Fourier
Transform Infrared Spectrometry (GC/FT-IR)

EPA Method 8430 provides a procedure for the identification and quantification of bis(2-
chloroethyl) ether and its hydrolysis products in aqueous matrices.[12][13]

Principle: This method utilizes direct aqueous injection (DAI) into a gas chromatograph (GC) for
separation of the analytes. The separated compounds are then detected by a Fourier
Transform Infrared (FT-IR) spectrometer, which provides identification based on the unique
infrared absorption spectrum of each molecule.[12]

Instrumentation:

e Gas chromatograph (GC) equipped for direct aqueous injection.

e Fourier Transform Infrared (FT-IR) spectrometer as a detector.

General Procedure (Summary):

o Sample Preparation: Aqueous samples may require filtration.

« Injection: A small volume of the aqueous sample is directly injected into the GC.

o Separation: The components of the sample are separated based on their boiling points and
interactions with the GC column.

o Detection and Identification: As each component elutes from the GC column, it passes
through the FT-IR detector. The FT-IR spectrometer records the infrared spectrum of the
eluting compound, allowing for its identification by comparing the spectrum to a library of
known spectra.

» Quantification: The concentration of the analyte is determined by comparing the response
(e.g., peak area) to that of a calibration standard.

This method is particularly useful for analyzing water-soluble and thermally stable compounds
like Diethylene glycol bis(2-chloroethyl) ether.[12]
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Applications in Research and Development

Diethylene glycol bis(2-chloroethyl) ether serves as a versatile intermediate in various
chemical syntheses.[1] Its bifunctional nature, with two chloroethyl groups, allows for the
construction of more complex molecules.

Key Applications:

o Polymer Chemistry: It is used in the synthesis of specialty polymers, where its structure can
impart flexibility and other desired properties to the polymer chain.[10]

¢ Organic Synthesis: It acts as a key building block in the production of agrochemicals and
pharmaceuticals.[1] For example, it has been used in the synthesis of novel glycolipids that
have potential applications as HIV-1 drugs and in the preparation of PET imaging agents for
targeting brain B-amyloid.[14]

o Surfactant Production: The compound is utilized in the formulation of surfactants,
contributing to improved wetting and emulsifying properties.[1]

A simplified logical diagram illustrating the role of Diethylene glycol bis(2-chloroethyl) ether
as a chemical intermediate is shown below.

Applications as a Chemical Intermediate

Polymerization

Reactions Specialty Polymers

Multi-step

Synthesis Agrochemicals

Diethylene glycol
bis(2-chloroethyl) ether Organic
Synthesis—>1 Pharmaceuticals
(e.g., HIV-1 drugs, PET imaging agents)
Derivatization
P Surfactants
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Caption: Role as a chemical intermediate in various syntheses.

Conclusion

Diethylene glycol bis(2-chloroethyl) ether is a chemical with established industrial uses and
growing importance in specialized research areas, including pharmaceutical development. This
guide has provided a consolidated overview of its properties, history, and key experimental
methodologies. A thorough understanding of its characteristics and safe handling procedures is
essential for its effective and responsible use in both research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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